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Compound of Interest

Compound Name: 3-Chloro-2-iodoaniline

Cat. No.: B130401 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 3-Chloro-2-
iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards associated with 3-
Chloro-2-iodoaniline (CAS No. 70237-25-1) and details the necessary safety precautions for

its handling and use in a laboratory or industrial setting. The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of the

risks and mitigation strategies.

Chemical Identification and Physical Properties
3-Chloro-2-iodoaniline is an aromatic organic compound with the molecular formula

C₆H₅ClIN.[1][2] It is a solid at room temperature and is used as an intermediate in the

preparation of various organic compounds, including indolyl benzoic acid derivatives.[2]

Table 1: Physical and Chemical Properties of 3-Chloro-2-iodoaniline
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Property Value

Molecular Weight 253.47 g/mol [1][2]

Molecular Formula C₆H₅ClIN[1][2]

CAS Number 70237-25-1[1]

Appearance Solid

Boiling Point 303.5°C at 760 mmHg[1]

Flash Point 137.4 ± 23.7 °C[1]

Density 2.0 ± 0.1 g/cm³[1]

Refractive Index 1.694[1]

Hazard Identification and Classification
3-Chloro-2-iodoaniline is classified as a hazardous substance. The primary hazard is its acute

oral toxicity.[1][3]

Table 2: GHS Hazard Classification for 3-Chloro-2-iodoaniline

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed[1][3]

Acute toxicity, Oral - H302: Harmful if swallowed

Skin corrosion/irritation - H315: Causes skin irritation

Serious eye damage/eye

irritation
-

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
-

H335: May cause respiratory

irritation

The signal word for this chemical is "Danger".[1]
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Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physical

properties of 3-Chloro-2-iodoaniline are not publicly available in the provided search results.

However, the hazard classifications are based on standardized testing methodologies

recognized by global regulatory bodies. For instance, acute oral toxicity is typically determined

in animal studies following OECD Test Guideline 423 or similar protocols. Skin and eye irritation

studies generally adhere to OECD Guidelines 404 and 405, respectively.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Safe Handling
Ventilation: Handle in a well-ventilated place.[1] Use only under a chemical fume hood.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[5]

Skin Protection: Wear suitable protective clothing and gloves.[1][5]

Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[5][6]

Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands and any

exposed skin thoroughly after handling.[1]

Other Precautions: Avoid formation of dust and aerosols.[1] Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep in a dark place under an inert atmosphere, at 2-8°C.

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]
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First Aid Measures
Immediate medical attention is required in case of exposure.

Table 3: First Aid Measures for 3-Chloro-2-iodoaniline

Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Get emergency medical help

immediately.[1] Rinse mouth.[1] Do NOT induce

vomiting.[4][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[6] If not breathing,

give artificial respiration.[5]

Skin Contact

Wash with plenty of soap and water.[7] Remove

contaminated clothing and wash it before reuse.

[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Fire and Explosion Hazards
Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[7]

Hazardous Combustion Products: Decomposition on burning produces toxic fumes, including

nitrogen oxides and hydrogen chloride.[8] Thermal decomposition may also generate carbon

oxides, hydrogen iodide, and hydrogen fluoride.[9]

Logical Workflow for Hazard Mitigation
The following diagram illustrates the relationship between the hazards of 3-Chloro-2-
iodoaniline and the necessary safety precautions.
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Hazards of 3-Chloro-2-iodoaniline Safety Precautions

H301: Toxic if Swallowed

Safe Handling
- Well-ventilated area

- No eating, drinking, smoking

First Aid Measures
- Immediate medical attention

- Rinse affected area

H315: Causes Skin Irritation

Personal Protective Equipment (PPE)
- Gloves

- Goggles
- Protective Clothing

- Respirator

H319: Causes Serious Eye Irritation

H335: May Cause Respiratory Irritation

Fire and Decomposition Hazards Fire Safety
- Appropriate extinguishing media

- Avoid breathing fumes

Proper Storage
- Cool, dry, dark place

- Tightly closed container

Click to download full resolution via product page

Caption: Hazard Mitigation Workflow for 3-Chloro-2-iodoaniline.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[1][7] Adhered or collected material should be promptly disposed of in appropriate, labeled

containers.[7]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the specific Safety Data Sheet (SDS) for the product you are

using and consult with your institution's safety officer for any additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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